Cas no 1601015-23-9 (N-Propyl-1,2,4-triazin-3-amine)

• Product Name: N-Propyl-1,2,4-triazin-3-amine
• CAS No: 1601015-23-9
• MF: C₆H₁₀N₄
• MW: 138.17040014267
• CID: 5739230
• PubChem ID: 23195162
• Update Time: 2025-11-07

N-Propyl-1,2,4-triazin-3-amine Chemical and Physical Properties

Names and Identifiers

• AKOS026733608
• 1601015-23-9
• EN300-1236815
• N-propyl-1,2,4-triazin-3-amine
• 1,2,4-Triazin-3-amine, N-propyl-
• N-Propyl-1,2,4-triazin-3-amine

• Inchi： 1S/C6H10N4/c1-2-3-7-6-8-4-5-9-10-6/h4-5H,2-3H2,1H3,(H,7,8,10)
• InChI Key： DVPDCPVPJFKODT-UHFFFAOYSA-N
• SMILES： N(C1N=NC=CN=1)CCC

Computed Properties

• Exact Mass: 138.090546336g/mol
• Monoisotopic Mass: 138.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 85.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• Density: 1.136±0.06 g/cm3(Predicted)
• Boiling Point: 258.5±23.0 °C(Predicted)
• pka: 3.27±0.63(Predicted)

Additional information on N-Propyl-1,2,4-triazin-3-amine

N-Propyl-1,2,4-triazin-3-amine (CAS No: 1601015-23-9): A Comprehensive Overview in Modern Chemical Biology

The compound N-Propyl-1,2,4-triazin-3-amine (CAS No: 1601015-23-9) represents a fascinating molecule in the realm of chemical biology, characterized by its unique triazine core and propyl substituent. This heterocyclic compound has garnered significant attention due to its versatile applications in pharmaceutical research, agrochemical development, and material science. The triazine scaffold, a central structure in many biologically active molecules, offers a rich framework for chemical modifications, making it a valuable building block for synthetic chemists.

In recent years, the exploration of triazine derivatives has been propelled by their potential as pharmacophores in drug discovery. The amine functional group at the 3-position of the triazine ring in N-Propyl-1,2,4-triazin-3-amine provides a reactive site for further derivatization, enabling the synthesis of complex molecules with tailored biological activities. This flexibility has been exploited in the development of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of N-Propyl-1,2,4-triazin-3-amine is its role in medicinal chemistry. Researchers have leveraged its structural motif to design molecules with antimicrobial, anti-inflammatory, and anticancer properties. For instance, recent studies have highlighted its potential as a precursor for inhibitors of bacterial enzymes involved in metabolic pathways crucial for bacterial survival. The propyl group contributes to the molecule's solubility and bioavailability, enhancing its pharmacokinetic profile.

The agrochemical industry has also benefited from the versatility of N-Propyl-1,2,4-triazin-3-amine. Its derivatives have been investigated as herbicides and fungicides due to their ability to disrupt essential biological processes in plants and fungi. The triazine core's stability under environmental conditions makes it an attractive component in formulations designed for long-lasting efficacy.

From a synthetic chemistry perspective, N-Propyl-1,2,4-triazin-3-amine serves as a versatile intermediate. Its reactivity allows for the introduction of diverse functional groups through nucleophilic substitution reactions, cross-coupling reactions, and other transformations. This adaptability has enabled the construction of complex molecular architectures with potential applications in material science and catalysis.

The biological activity of N-Propyl-1,2,4-triazin-3-amine has been further explored through computational modeling and high-throughput screening techniques. These approaches have identified novel derivatives with enhanced potency and selectivity against specific biological targets. Such findings underscore the importance of this compound as a scaffold for drug discovery efforts.

In conclusion, N-Propyl-1,2,4-triazin-3-amine (CAS No: 1601015-23-9) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers in pharmaceuticals, agrochemicals, and materials science. As our understanding of its properties continues to evolve, so too will its applications in addressing some of the most pressing challenges in modern chemistry and biology.